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Compound of Interest

Compound Name: Hydrazobenzene

Cat. No.: B1673438

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of hydrazobenzene, with a focus on its solubility profile and key physical
characteristics. The information presented is intended to support research, development, and
formulation activities involving this compound.

Physical and Chemical Properties

Hydrazobenzene, also known as 1,2-diphenylhydrazine, is an aromatic organic compound
with the chemical formula Ciz2H12Nz2. It presents as a crystalline solid, with its color ranging from
colorless to yellow or orange.[1][2] It is a key intermediate in the synthesis of various dyes and
pharmaceuticals.

Data Summary

The following tables summarize the key quantitative physical and chemical data for
hydrazobenzene.

Table 1: Physical Properties of Hydrazobenzene
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Property Value Source(s)
Molecular Weight 184.24 g/mol [3]
Melting Point 123-126 °C (decomposes) [41[5]
Boiling Point 293 °C at 760 mmHg [2][6]
Density 1.158 g/cm3 at 16 °C [2]
Colorless to yellow or orange
Appearance ) ) [1112]
crystalline solid
Table 2: Solubility of Hydrazobenzene
Quantitative Qualitative
Solvent . o Source(s)
Solubility Description
Water 221 mg/L at 25 °C Practically insoluble [6]
Ethanol Data not available Very soluble [31[71[8]
Acetone Data not available Soluble [1]
Benzene Data not available Slightly soluble [31[71I8]

Deuterated Dimethyl )
_ Data not available
Sulfoxide

Slightly soluble

[7]

Acetic Acid Data not available

Insoluble

[3]7]

Note: While extensive searches were conducted, precise quantitative solubility data for

hydrazobenzene in many common organic solvents is not readily available in the cited

literature. The qualitative descriptions are based on recurring statements in chemical

databases and reports.

Experimental Protocols

This section outlines the general methodologies for determining the key physical properties of

hydrazobenzene cited in this guide.
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Determination of Melting Point

The melting point of hydrazobenzene can be determined using a standard capillary melting
point apparatus (e.g., Mel-Temp) or a Thiele tube.

Methodology:

A small, finely powdered sample of hydrazobenzene is packed into a capillary tube, sealed
at one end, to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the apparatus alongside a calibrated
thermometer.

e The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the last solid crystal melts is recorded as the end of the melting
range.

For a pure substance, the melting range should be narrow, typically within 1-2 °C.

Determination of Solubility

The solubility of hydrazobenzene in various solvents can be determined by the isothermal
saturation method.

Methodology:

¢ An excess amount of solid hydrazobenzene is added to a known volume of the solvent in a
sealed container.

e The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) at a constant
temperature until equilibrium is reached, meaning no more solid dissolves. This may take
several hours.
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e Once equilibrium is established, the undissolved solid is separated from the solution by
filtration or centrifugation.

e A known volume of the saturated solution is carefully removed.

e The amount of dissolved hydrazobenzene in the aliquot is quantified using a suitable
analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV
detection or UV-Vis spectrophotometry, by comparing the response to a calibration curve
prepared with known concentrations of hydrazobenzene.

e The solubility is then expressed in terms of mass per unit volume (e.g., g/100 mL) or mass
per unit mass of solvent (e.g., g/100 g).

Benzidine Rearrangement: A Key Reaction Pathway

Hydrazobenzene is well-known for undergoing the benzidine rearrangement, an important
acid-catalyzed intramolecular rearrangement reaction to form benzidine (4,4'-diaminobiphenyl)
and other related products. This reaction is a classic example of a[2][2]-sigmatropic
rearrangement.
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Caption: The acid-catalyzed benzidine rearrangement of hydrazobenzene.

This guide provides a foundational understanding of the solubility and physical characteristics
of hydrazobenzene. For specific applications, it is recommended that these properties be
determined experimentally under the conditions relevant to the intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://wap.guidechem.com/encyclopedia/hydrazobenzene-dic2662.html
https://www.echemi.com/products/pid_Seven3543-12-diphenylhydrazine.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hydrazobenzene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4172325.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB4172325_EN.htm
https://www.ncbi.nlm.nih.gov/books/NBK590851/table/hydrazobenzene_t01/
https://www.ncbi.nlm.nih.gov/books/NBK590851/table/hydrazobenzene_t01/
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/hydrazobenzene.pdf
https://www.ncbi.nlm.nih.gov/books/NBK589726/table/ch4.tab2/
https://www.ncbi.nlm.nih.gov/books/NBK589726/table/ch4.tab2/
https://www.benchchem.com/product/b1673438#solubility-and-physical-characteristics-of-hydrazobenzene
https://www.benchchem.com/product/b1673438#solubility-and-physical-characteristics-of-hydrazobenzene
https://www.benchchem.com/product/b1673438#solubility-and-physical-characteristics-of-hydrazobenzene
https://www.benchchem.com/product/b1673438#solubility-and-physical-characteristics-of-hydrazobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673438?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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